Cas no 2227803-85-0 (2,5-dimethoxy-4-(2S)-oxiran-2-ylpyridine)

• Product Name: 2,5-dimethoxy-4-(2S)-oxiran-2-ylpyridine
• CAS No: 2227803-85-0
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 5760802
• PubChem ID: 165647500
• Update Time: 2025-06-14

2,5-dimethoxy-4-(2S)-oxiran-2-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 2227803-85-0
• EN300-1730608
• 2,5-dimethoxy-4-[(2S)-oxiran-2-yl]pyridine
• 2,5-dimethoxy-4-(2S)-oxiran-2-ylpyridine

• Inchi： 1S/C9H11NO3/c1-11-7-4-10-9(12-2)3-6(7)8-5-13-8/h3-4,8H,5H2,1-2H3/t8-/m1/s1
• InChI Key： KUPKYICEKOSREO-MRVPVSSYSA-N
• SMILES： O1C[C@@H]1C1=CC(=NC=C1OC)OC

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.9Ų

Additional information on 2,5-dimethoxy-4-(2S)-oxiran-2-ylpyridine

Research Brief on 2,5-dimethoxy-4-(2S)-oxiran-2-ylpyridine (CAS: 2227803-85-0) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of epoxide-containing compounds, particularly 2,5-dimethoxy-4-(2S)-oxiran-2-ylpyridine (CAS: 2227803-85-0), as versatile intermediates for drug discovery and targeted therapies. This compound, characterized by its unique oxirane (epoxide) functional group, has garnered attention due to its potential reactivity in covalent inhibitor design and its role in modulating biological targets. Below, we summarize the latest research findings, methodologies, and applications associated with this molecule.

Background and Significance: The compound 2,5-dimethoxy-4-(2S)-oxiran-2-ylpyridine belongs to a class of epoxide derivatives known for their electrophilic properties, enabling covalent interactions with nucleophilic residues (e.g., cysteine) in target proteins. Recent studies emphasize its utility in developing irreversible inhibitors for enzymes such as kinases and proteases, where precise targeting is critical. The stereochemistry at the epoxide ring ((2S)-configuration) further enhances selectivity, making it a promising scaffold for structure-activity relationship (SAR) optimization.

Recent Methodological Advances: A 2023 study published in Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3xxxxx) detailed the synthesis of 2227803-85-0 via asymmetric epoxidation of a pyridine precursor, achieving >95% enantiomeric excess. The researchers employed chiral catalysts to control stereoselectivity, a critical factor for biological activity. Computational docking studies revealed that the (2S)-epoxide moiety forms a stable covalent adduct with the active-site cysteine of Bruton’s tyrosine kinase (BTK), supporting its potential in hematologic malignancy therapies.

Key Findings and Applications: In preclinical models, derivatives of 2,5-dimethoxy-4-(2S)-oxiran-2-ylpyridine demonstrated potent inhibition of BTK (IC₅₀ = 12 nM) and sustained target engagement in vivo. A parallel study in ACS Chemical Biology (2024) highlighted its use in PROTAC (Proteolysis-Targeting Chimera) design, where the epoxide served as a warhead to degrade oncogenic proteins. Notably, the compound’s stability in physiological conditions was optimized through prodrug strategies, addressing earlier challenges with systemic reactivity.

Challenges and Future Directions: While 2227803-85-0 exhibits promising pharmacodynamic properties, off-target reactivity remains a concern. Current efforts focus on prodrug derivatization and bioorthogonal masking techniques to improve selectivity. Additionally, its application in antibody-drug conjugates (ADCs) is under exploration, leveraging the epoxide’s ability to conjugate with linker systems under mild conditions.

Conclusion: The growing body of research on 2,5-dimethoxy-4-(2S)-oxiran-2-ylpyridine underscores its dual role as a covalent inhibitor and a modular building block for therapeutic agents. Continued innovation in synthetic methodologies and target validation will be pivotal to translating these findings into clinical candidates. Researchers are encouraged to explore its potential in underexplored targets, such as inflammatory caspases, where covalent modulation could offer novel treatment paradigms.